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Compound of Interest

Compound Name: Propanol-PEG3-CH2OH

Cat. No.: B3319480 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis and

purification of Propanol-PEG3-CH2OH, a bifunctional linker critical in the development of

various bioconjugates and targeted therapeutics, most notably as a cornerstone of Proteolysis

Targeting Chimeras (PROTACs). This document outlines a proposed synthetic pathway and

purification protocols based on established methodologies for polyethylene glycol (PEG)

derivatives.

Introduction
Propanol-PEG3-CH2OH, also known as 3-[2-(2-propoxyethoxy)ethoxy]propan-1-ol, is a

hydrophilic, flexible linker molecule. Its structure, featuring a three-unit polyethylene glycol

chain flanked by propanol and a primary alcohol, provides spatial separation between

conjugated molecules, enhances solubility, and can influence the pharmacokinetic properties of

the final conjugate. The terminal hydroxyl groups offer versatile handles for further chemical

modification.
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Property Value

Molecular Formula C₁₀H₂₂O₅

Molecular Weight 222.28 g/mol

CAS Number 112935-57-6

Appearance Colorless to pale yellow oil

Solubility

Soluble in water, ethanol, methanol,

dichloromethane, and other common organic

solvents.

Synthetic Approach: A Proposed Pathway via
Williamson Ether Synthesis
While a definitive, step-by-step published synthesis for Propanol-PEG3-CH2OH is not readily

available, a logical and robust approach is a stepwise Williamson ether synthesis. This method

involves the formation of an ether linkage by reacting an alkoxide with an alkyl halide or

sulfonate.[1][2] To achieve the desired unsymmetrical structure, the use of protecting groups is

essential to ensure selective functionalization of the termini.

The proposed synthetic workflow is depicted below:

Caption: Proposed synthetic workflow for Propanol-PEG3-CH2OH.

Detailed Experimental Protocols
The following protocols are proposed based on standard organic synthesis techniques for

similar PEGylated molecules.
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Reagent Grade Supplier (Example)

Triethylene glycol ≥99% Sigma-Aldrich

tert-Butyldimethylsilyl chloride

(TBDMSCl)
≥98% Sigma-Aldrich

Imidazole ≥99% Sigma-Aldrich

N,N-Dimethylformamide (DMF) Anhydrous Sigma-Aldrich

Sodium hydride (NaH) 60% dispersion in mineral oil Sigma-Aldrich

Tetrahydrofuran (THF) Anhydrous Sigma-Aldrich

1-Bromopropane ≥99% Sigma-Aldrich

Tetrabutylammonium fluoride

(TBAF)
1 M solution in THF Sigma-Aldrich

Diethyl ether Anhydrous Sigma-Aldrich

Hexanes ACS grade Fisher Scientific

Ethyl acetate ACS grade Fisher Scientific

Dichloromethane (DCM) ACS grade Fisher Scientific

Methanol (MeOH) HPLC grade Fisher Scientific

Acetonitrile (ACN) HPLC grade Fisher Scientific

Water Deionized -

Silica gel 230-400 mesh Sorbent Technologies

Synthesis Protocol
Step 1: Monoprotection of Triethylene Glycol

To a solution of triethylene glycol (1 eq) and imidazole (1.2 eq) in anhydrous DMF, add a

solution of TBDMSCl (1.1 eq) in anhydrous DMF dropwise at 0 °C under an inert atmosphere

(e.g., argon or nitrogen).
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Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., using a mobile

phase of ethyl acetate/hexanes).

Upon completion, quench the reaction with water and extract the product with diethyl ether.

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure.

Purify the crude product by flash column chromatography on silica gel to yield mono-TBDMS

protected triethylene glycol.

Step 2: Williamson Ether Synthesis

To a suspension of sodium hydride (1.5 eq) in anhydrous THF at 0 °C under an inert

atmosphere, add a solution of the mono-TBDMS protected triethylene glycol (1 eq) in

anhydrous THF dropwise.

Stir the mixture at room temperature for 1 hour to ensure complete formation of the alkoxide.

Add 1-bromopropane (1.2 eq) dropwise to the reaction mixture.

Heat the reaction to reflux and stir for 12-24 hours, monitoring by TLC.

After completion, cool the reaction to 0 °C and cautiously quench with methanol, followed by

water.

Extract the product with diethyl ether, wash with brine, dry over anhydrous sodium sulfate,

filter, and concentrate in vacuo.

The crude product, propanol-PEG3-OTBDMS, can be purified by flash column

chromatography.

Step 3: Deprotection

Dissolve the purified propanol-PEG3-OTBDMS (1 eq) in THF.
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Add TBAF (1 M solution in THF, 1.5 eq) to the solution at room temperature.

Stir the reaction for 2-4 hours, monitoring by TLC until the starting material is consumed.

Concentrate the reaction mixture under reduced pressure.

Purify the crude Propanol-PEG3-CH2OH by flash column chromatography.

Purification and Characterization
The purification of PEGylated compounds can be challenging due to their polarity and potential

for streaking on silica gel.[3] Both normal-phase and reversed-phase chromatography are

viable options.

Flash Column Chromatography (Normal Phase)
This technique is suitable for the purification of intermediates and the final product on a

laboratory scale.

Parameter Recommended Conditions

Stationary Phase Silica gel (230-400 mesh)

Mobile Phase

A gradient of methanol in dichloromethane (e.g.,

0% to 10% MeOH in DCM) or ethyl acetate in

hexanes.

Elution Monitoring
Thin Layer Chromatography (TLC) with

visualization by potassium permanganate stain.

Note: The high polarity of Propanol-PEG3-CH2OH may necessitate the use of more polar

solvent systems. A mixture of ethanol/isopropyl alcohol in chloroform has been reported to

provide better separation for some PEG-containing compounds.[3]

Reversed-Phase High-Performance Liquid
Chromatography (RP-HPLC)
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RP-HPLC is a powerful technique for the final purification and analysis of Propanol-PEG3-
CH2OH, offering high resolution.[4][5][6]

Parameter Recommended Conditions

Column
C18 or C4 stationary phase, wide-pore (e.g.,

300 Å)

Mobile Phase A 0.1% Trifluoroacetic acid (TFA) in water

Mobile Phase B 0.1% Trifluoroacetic acid (TFA) in acetonitrile

Gradient
A linear gradient of increasing Mobile Phase B

(e.g., 5% to 95% B over 30 minutes)

Flow Rate
Dependent on column dimensions (e.g., 1

mL/min for a 4.6 mm ID column)

Detection

UV at 214 nm (peptide bonds if conjugated) or

an Evaporative Light Scattering Detector

(ELSD) for the unconjugated linker.

Characterization
The identity and purity of the synthesized Propanol-PEG3-CH2OH should be confirmed by

standard analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical

structure and assess purity.

Mass Spectrometry (MS): To verify the molecular weight. High-resolution mass spectrometry

(HRMS) can confirm the elemental composition.

High-Performance Liquid Chromatography (HPLC): To determine the purity of the final

product.

Logical Relationships in Synthesis and Purification
The following diagram illustrates the logical flow and decision points in the synthesis and

purification process.
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Caption: Logical flow diagram for the synthesis and purification of Propanol-PEG3-CH2OH.

Conclusion
The synthesis and purification of Propanol-PEG3-CH2OH can be effectively achieved through

a well-designed, multi-step process centered around the Williamson ether synthesis. Careful

control of reaction conditions and the use of appropriate protecting group strategies are

paramount to obtaining the desired product with high purity. While the purification of PEGylated

molecules presents unique challenges, a combination of normal-phase and reversed-phase

chromatographic techniques allows for the isolation of highly pure material suitable for

demanding applications in drug development and bioconjugation. The protocols and data

presented in this guide provide a solid foundation for researchers and scientists to successfully

synthesize and purify this important linker molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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